Cas no 256652-04-7 (2-Naphthaleneboronic Acid Pinacol Ester)

2-Naphthaleneboronic Acid Pinacol Ester structure
256652-04-7 structure
2-Naphthaleneboronic Acid Pinacol Ester
256652-04-7
C16H19BO2
254.1319
MFCD05663868
67273
10753409

2-Naphthaleneboronic Acid Pinacol Ester Properties

Names and Identifiers

    • 4,4,5,5-Tetramethyl-2-(naphthalen-2-yl)-1,3,2-dioxaborolane
    • Naphthalene-2-boronic acid pinacol ester
    • 4,4,5,5-Tetramethyl-2-(2-naphthyl)-1,3,2-dioxaborolane
    • 4,4,5,5-tetramethyl-2-naphthalen-2-yl-1,3,2-dioxaborolane
    • BM181
    • 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene
    • Naphthalene-2-boronic acid, pinacol ester
    • NAPHTHALENE-2-BORONIC ACID,PINACOL ESTER
    • 2-Naphthaleneboronic acid, pinacol ester
    • 2-(Naphth-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 1,3,2-DIOXABOROLANE, 4,4,5,5-TETRAMETHYL-2-(2-NAPHTHALENYL)-
    • AMTB668
    • SPPZBAGKKBHZRW-UHFFFAOYSA-N
    • BM1
    • MFCD05663868
    • DTXSID50444450
    • CS-0041414
    • Naphthalene-2-boronic acid pinacol ester, AldrichCPR
    • 2-Naphthaleneboronic acid pinacol ester,
    • FT-0688019
    • 4,4,5,5-Tetramethyl-2-(naphthalen-2-yl)-1,3,2-dioxaborolane;2-Naphthaleneboronic acid pinacol ester;2-Napthaleneboronic acid, pinacol ester
    • T3298
    • SCHEMBL120527
    • NAPHTHALENE-2-BORONICACID,PINACOLESTER
    • AKOS015960148
    • 2-Napthaleneboronic acid, pinacol ester
    • 2-Naphthaleneboronic acid,pinacol ester
    • EN300-1425706
    • SY024022
    • J-523450
    • 256652-04-7
    • AB21984
    • Naphthalene-2-boronc acd, pnacol ester
    • 4,4,5,5-TETRAMETHYL-2-(2-NAPHTHALENYL)-1,3,2-DIOXABOROLANE
    • +Expand
    • MFCD05663868
    • SPPZBAGKKBHZRW-UHFFFAOYSA-N
    • 1S/C16H19BO2/c1-15(2)16(3,4)19-17(18-15)14-10-9-12-7-5-6-8-13(12)11-14/h5-11H,1-4H3
    • O1B(C2C([H])=C([H])C3=C([H])C([H])=C([H])C([H])=C3C=2[H])OC(C([H])([H])[H])(C([H])([H])[H])C1(C([H])([H])[H])C([H])([H])[H]

Computed Properties

  • 254.14800
  • 0
  • 2
  • 1
  • 254.14781
  • 19
  • 324
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • nothing
  • nothing
  • 0
  • 18.5

Experimental Properties

  • 3.13900
  • 18.46000
  • 1.558
  • Slightly soluble in water.
  • 378.7℃ at 760 mmHg
  • 64.0 to 68.0 deg-C
  • 182.8°C
  • 1.06

2-Naphthaleneboronic Acid Pinacol Ester Security Information

2-Naphthaleneboronic Acid Pinacol Ester Customs Data

  • 2934999090
  • China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Naphthaleneboronic Acid Pinacol Ester Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003T6Z-250mg
NAPHTHALENE-2-BORONIC ACID, PINACOL ESTER
256652-04-7 97%
250mg
$4.00 2024-05-20
A2B Chem LLC
AB77003-250mg
Naphthalene-2-boronic acid, pinacol ester
256652-04-7 97%
250mg
$4.00 2024-04-20
abcr
AB175291-1 g
Naphthalene-2-boronic acid, pinacol ester, 97%; .
256652-04-7 97%
1 g
€75.90 2023-07-20
AK Scientific
AMTB668-1g
2-Naphthaleneboronic acid pinacol ester
256652-04-7 97%
1g
$17 2024-07-19
Ambeed
A101789-250mg
4,4,5,5-Tetramethyl-2-(naphthalen-2-yl)-1,3,2-dioxaborolane
256652-04-7 97%
250mg
$5.0 2024-07-20
Apollo Scientific
OR30614-1g
Naphthalene-2-boronic acid, pinacol ester
256652-04-7 97%
1g
£36.00 2023-08-31
Chemenu
CM105232-10g
4,4,5,5-tetramethyl-2-(naphthalen-2-yl)-1,3,2-dioxaborolane
256652-04-7 0.95
10g
$120 2021-08-06
eNovation Chemicals LLC
D693410-10g
Naphthalene-2-boronic Acid Pinacol Ester
256652-04-7 97%
10g
$130 2021-09-24
Fluorochem
219133-25g
4,4,5,5-Tetramethyl-2-(naphthalen-2-yl)-1,3,2-dioxaborolane
256652-04-7 95%
25g
£125.00 2022-03-01
Key Organics Ltd
AS-2646-0.5G
2-Naphthaleneboronic acid pinacol ester
256652-04-7 >95%
0.5g
£23.00 2023-09-08

2-Naphthaleneboronic Acid Pinacol Ester Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Boron triiodide Solvents: 1,2,4-Trichlorobenzene ;  rt; 16 h, 240 °C; 240 °C → rt
1.2 Reagents: Triethylamine ;  0.5 h, rt
Reference
Multiple Electrophilic C-H Borylation of Arenes Using Boron Triiodide
Oda, Susumu ; et al, Organic Letters, 2020, 22(2), 700-704

Synthetic Circuit 2

Reaction Conditions
1.1 Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium ,  4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine Solvents: Cyclohexane ;  16 h, 80 °C
Reference
Selective Ir-catalysed borylation of polycyclic aromatic hydrocarbons: structures of naphthalene-2,6-bis(boronate), pyrene-2,7-bis(boronate) and perylene-2,5,8,11-tetra(boronate) esters
Coventry, David N.; et al, Chemical Communications (Cambridge, 2005, (16), 2172-2174

2-Naphthaleneboronic Acid Pinacol Ester Raw materials

2-Naphthaleneboronic Acid Pinacol Ester Preparation Products

2-Naphthaleneboronic Acid Pinacol Ester Suppliers

HU BEI YONG KUO Technology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:256652-04-7)
SUN YAO
18064098002
1248580055@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:256652-04-7)
TANG SI LEI
15026964105
2881489226@qq.com
Shanghai Acmec Biochemical Co.,Ltd
Audited Supplier Audited Supplier
(CAS:256652-04-7)
JI ZHI SHI JI
18117592386
3007522982@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:256652-04-7)
A LA DING
anhua.mao@aladdin-e.com

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